4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[4-[[2-(3,4-dimethoxyphenyl)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C27H30N2O4/c1-27(2,3)20-9-7-19(8-10-20)26(31)29-22-13-11-21(12-14-22)28-25(30)17-18-6-15-23(32-4)24(16-18)33-5/h6-16H,17H2,1-5H3,(H,28,30)(H,29,31)
• InChI Key: YXYFTUAVFIRCMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C27H30N2O4
• Molecular Weight: 446.5 g/mol

Description

4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide, also known as DMTB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide binds to the ATP-binding site of CK2, preventing the transfer of phosphate groups to downstream substrates. This results in the inhibition of CK2 activity and downstream signaling pathways involved in cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory effects. It inhibits the production of pro-inflammatory cytokines and chemokines, reducing inflammation in various models of disease. This compound has also been studied for its potential neuroprotective effects, as it can cross the blood-brain barrier and inhibit CK2 activity in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide is its specificity for CK2, which allows for targeted inhibition of this protein kinase. However, this compound has low solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, this compound has not been extensively studied in vivo, and its potential side effects and toxicity are not well understood.

Future Directions

Future research on 4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide could focus on its potential applications in other diseases besides cancer, such as neurodegenerative disorders and autoimmune diseases. Additionally, the development of more soluble forms of this compound could expand its use in various experimental settings. Finally, further studies on the toxicity and safety of this compound are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with tert-butylamine, followed by the addition of 4-aminobenzophenone and acetic anhydride. The resulting compound is then treated with hydrochloric acid and purified through recrystallization.

Scientific Research Applications

4-tert-butyl-N-(4-{[(3,4-dimethoxyphenyl)acetyl]amino}phenyl)benzamide has been studied for its potential applications in cancer research, specifically as an inhibitor of the protein kinase CK2. CK2 is a key regulator of cell growth and proliferation, and its overexpression has been linked to various types of cancer. This compound has been shown to inhibit CK2 activity in vitro and in vivo, leading to decreased cell proliferation and tumor growth.